Cas no 1936589-63-7 (5-{bicyclo2.2.1heptan-2-yl}-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-{bicyclo2.2.1heptan-2-yl}-1,2-oxazole-4-carboxylic acid
• CAS No: 1936589-63-7
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 5892671
• PubChem ID: 131189896
• Update Time: 2024-01-10

5-{bicyclo2.2.1heptan-2-yl}-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{bicyclo2.2.1heptan-2-yl}-1,2-oxazole-4-carboxylic acid
• 5-{bicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-4-carboxylic acid
• EN300-1751231
• 1936589-63-7

• Inchi： 1S/C11H13NO3/c13-11(14)9-5-12-15-10(9)8-4-6-1-2-7(8)3-6/h5-8H,1-4H2,(H,13,14)
• InChI Key： RZMXGJHSZOEOFX-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)C1CC2CCC1C2

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.3Ų